1-Benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride

• IUPAC Name: 1-benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C14H13N3O.ClH/c15-12-10-17(9-11-5-2-1-3-6-11)16-14(12)13-7-4-8-18-13;/h1-8,10H,9,15H2;1H
• InChI Key: IEORZMXAAUNTOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC=CO3)N.Cl
• Molecular Formula: C14H14ClN3O
• Molecular Weight: 275.73 g/mol
• CAS No.: 2470438-89-0

Description

1-Benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride is a useful research compound. Its molecular formula is C14H14ClN3O and its molecular weight is 275.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Organic Compounds

1-Benzyl-3-(furan-2-yl)pyrazol-4-amine; hydrochloride serves as a precursor in the synthesis of novel organic compounds. Researchers have developed methods for the synthesis of complex molecules by reacting this compound with other reagents. For instance, its use in the preparation of pyrazole derivatives through reactions with various binucleophiles has been demonstrated. These reactions lead to the formation of compounds with potential biological and pharmacological activities, such as antimicrobial, antiviral, and anticancer properties (Yıldırım & Kandemirli, 2005).

Catalytic Applications

The compound has also been involved in studies focusing on catalytic applications, particularly in the synthesis of heterocyclic compounds. For example, Ru(II)-catalyzed ortho-C-H amination of arenes and heteroarenes at room temperature, including pyrazole, thiophene, benzothiophene, furan, benzofuran, and indole, showcases its versatility in facilitating the formation of complex structures under mild conditions (Shang et al., 2013).

Material Science and Corrosion Inhibition

In the realm of material science, derivatives of 1-Benzyl-3-(furan-2-yl)pyrazol-4-amine; hydrochloride have been synthesized and evaluated as corrosion inhibitors for metals in acidic environments. This research is crucial for developing new materials with enhanced durability and resistance to degradation, contributing to longer lifespans of metal components in industrial applications (Yadav, Sarkar, & Purkait, 2015).

Antimicrobial and Anticancer Activities

Compounds synthesized from 1-Benzyl-3-(furan-2-yl)pyrazol-4-amine; hydrochloride have been evaluated for their antimicrobial and anticancer activities. These studies aim to identify new therapeutic agents by exploring the biological activities of novel synthetic compounds. The synthesis of pyrazoline derivatives bearing a 1,4-benzoxazinone moiety and their subsequent evaluation for antimicrobial activity is an example of the potential pharmacological applications of these compounds (Raviteja, Lingaiah, & Rajeeva, 2017).

Safety and Hazards

The safety information for “1-Benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride” indicates that it may cause skin irritation (Skin Irrit. 2) and eye irritation (Eye Irrit. 2). It may also cause respiratory system irritation (STOT SE 3).

Future Directions

The future directions for “1-Benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride” could involve further exploration of its potential biological activities. For instance, some pyrazole compounds have demonstrated moderate to good antifungal activity. Therefore, “this compound” could be investigated for similar properties. Additionally, the compound could be used in the synthesis of other chemical compounds, given the various reactions it can participate in.

Mechanism of Action

Target of Action

The primary targets of 1-Benzyl-3-(furan-2-yl)pyrazol-4-amine;hydrochloride Similar compounds have been shown to interact with various biological targets

Mode of Action

The exact mode of action of This compound It’s known that similar compounds interact with their targets, leading to changes in cellular processes . More studies are required to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

The biochemical pathways affected by This compound Compounds with similar structures have been found to influence various biochemical pathways

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound These properties significantly impact the bioavailability of a compound . More research is needed to understand the pharmacokinetics of this compound.

Result of Action

The molecular and cellular effects of This compound Similar compounds have been shown to have various biological activities